Cas no 85391-01-1 (3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one)
![3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one structure](https://www.kuujia.com/scimg/cas/85391-01-1x500.png)
85391-01-1 structure
Product name:3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one Chemical and Physical Properties
Names and Identifiers
-
- 3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one
- 3',6'-dibutoxyspiro[2-benzofuran-3,9'-xanthene]-1-one
- 3',6'-dibutoxy-3H-spiro[isobenzofuran-1,9'-xanthen]-3-one
- Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dibutoxy-
- 3',6'-Dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one
- 3',6'-Dibutoxyspiro(isobenzofuran-1(3H),9'-(9H)xanthene)-3-one
- DTXSID50234555
- NS00038889
- UNII-3QTE5379ZN
- 3QTE5379ZN
- EINECS 286-753-8
- 85391-01-1
- NISVSXJMPPNUMP-UHFFFAOYSA-N
-
- Inchi: InChI=1S/C28H28O5/c1-3-5-15-30-19-11-13-23-25(17-19)32-26-18-20(31-16-6-4-2)12-14-24(26)28(23)22-10-8-7-9-21(22)27(29)33-28/h7-14,17-18H,3-6,15-16H2,1-2H3
- InChI Key: NISVSXJMPPNUMP-UHFFFAOYSA-N
- SMILES: CCCCOC1=CC2=C(C=C1)C3(C4=C(O2)C=C(C=C4)OCCCC)C5=CC=CC=C5C(=O)O3
Computed Properties
- Exact Mass: 444.19367399g/mol
- Monoisotopic Mass: 444.19367399g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 8
- Complexity: 631
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.6
- Topological Polar Surface Area: 54Ų
Experimental Properties
- Density: 1.25
- Boiling Point: 608.5°C at 760 mmHg
- Flash Point: 260.8°C
- Refractive Index: 1.626
3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one Related Literature
-
Eli Sutter,Juan Carlos Idrobo,Peter Sutter J. Mater. Chem. C, 2020,8, 11555-11562
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Mihaela Monica Constantin,Elena Codrici,Simona Mihai,Ionela Daniela Popescu,Sorin Mocanu,Iulia Matei,Gabriela Ionita Anal. Methods, 2019,11, 965-972
85391-01-1 (3',6'-dibutoxyspiro[isobenzofuran-1(3H),9'-[9H]xanthene]-3-one) Related Products
- 6417-85-2(Fluorescein Potassium)
- 124387-19-5(5(6)-CFDA)
- 72088-94-9(5(6)-Carboxyfluorescein)
- 3301-79-9(6-FAM)
- 2321-07-5(Fluorescein)
- 3348-03-6(6-CFDA)
- 596-09-8(Fluorescein diacetate)
- 76823-03-5(5-FAM)
- 36886-76-7(Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dimethoxy-)
- 233759-98-3(Fluorescein-O'-acetic Acid)
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